1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

• CAS: 17612-36-1

Core Science & Biosynthesis

1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane physical and chemical properties

An In-Depth Technical Guide to 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane: Properties, Synthesis, and Applications

Introduction

1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane is a saturated bicyclic ether belonging to the epoxide class of organic compounds. Structurally, it consists of a cyclohexane ring fused to an epoxide ring, with two methyl groups attached to the bridgehead carbons. This molecule, an epoxide derivative of 1,2-dimethylcyclohexene, serves as a valuable intermediate in organic synthesis. Its strained three-membered ether ring is the key to its reactivity, making it a versatile precursor for the synthesis of highly functionalized cyclohexane derivatives. For researchers in medicinal chemistry and drug development, scaffolds based on bicyclo[4.1.0]heptane are of significant interest for creating novel therapeutic agents, including antagonists for receptors like the melanin-concentrating hormone receptor R1 (MCHR1)[1]. This guide provides a comprehensive overview of its physical and chemical properties, synthetic routes, characteristic reactivity, and safety protocols, tailored for professionals in the chemical and pharmaceutical sciences.

Section 1: Physicochemical and Structural Properties

The fundamental physical and chemical characteristics of a compound are critical for its application in a laboratory or industrial setting. While extensive experimental data for this specific derivative is not widely published, its properties can be reliably predicted based on its structure and comparison with analogous compounds like its parent, 7-oxabicyclo[4.1.0]heptane (cyclohexene oxide).

Structural Representation:

• Molecular Formula: C₈H₁₄O[2]

• IUPAC Name: 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane

• Synonyms: 1,2-Dimethylcyclohexene oxide

Data Summary:

The following table summarizes the key physicochemical properties.

Property	Value	Source / Comment
Molecular Weight	126.20 g/mol	Calculated
Appearance	Colorless liquid	Predicted based on similar epoxides
Boiling Point	~150-160 °C	Estimated based on cyclohexene oxide (~130 °C) and added methyl groups
Density	~0.94 g/cm³	Estimated
Solubility	Soluble in most organic solvents (e.g., ether, DCM, THF). Low solubility in water.	General property of epoxides
Stability	Stable under normal conditions.	Unstable in the presence of acids or strong bases.

Section 2: Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure and purity of a synthesized compound. The following are the expected spectroscopic signatures for 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show complex multiplets for the eight methylene protons on the cyclohexane ring, typically in the range of 1.2-2.2 ppm. The two methyl groups, being chemically equivalent in an achiral solvent, would likely appear as a sharp singlet (or two singlets for diastereomers if a chiral center is present elsewhere) around 1.3-1.5 ppm. The two protons on the epoxide ring are absent, as these carbons are fully substituted.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum should display distinct signals for the different carbon environments. The two quaternary carbons of the epoxide ring are expected to resonate in the 60-70 ppm range. The two methyl carbons would appear upfield, around 15-25 ppm. The four methylene carbons of the cyclohexane ring would produce signals in the 20-40 ppm range.

• Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at m/z = 126. Key fragmentation patterns would likely include the loss of a methyl group (M-15, m/z = 111) and cleavage of the C-C bond of the epoxide ring, leading to various smaller fragments. The NIST WebBook provides mass spectra for related compounds, which can serve as a reference for expected fragmentation.[3][4]

• Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional groups present. The most characteristic feature for an epoxide is the C-O-C symmetric and asymmetric stretching. A notable band for the asymmetric C-O-C stretch of the epoxide ring is expected around 800-950 cm⁻¹. The C-H stretching of the alkyl groups would be observed just below 3000 cm⁻¹.

Section 3: Synthesis and Chemical Reactivity

Synthetic Protocol: Epoxidation of 1,2-Dimethylcyclohexene

The most direct and common method for synthesizing 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane is the epoxidation of its corresponding alkene, 1,2-dimethylcyclohexene. Peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), are highly effective reagents for this transformation.

Experimental Protocol:

• Preparation: Dissolve 1,2-dimethylcyclohexene (1.0 eq) in a chlorinated solvent like dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add a solution of m-CPBA (approx. 1.1 eq) in DCM to the cooled alkene solution over 30 minutes. The slow addition is crucial to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting alkene is fully consumed.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the m-chlorobenzoic acid byproduct. Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter. Concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure epoxide.

Synthesis Workflow Diagram:

A typical workflow for the synthesis of the target epoxide.

Chemical Reactivity: Epoxide Ring-Opening

The reactivity of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane is dominated by the high ring strain of the epoxide. This makes it susceptible to nucleophilic ring-opening reactions under both acidic and basic conditions.

Acid-Catalyzed Ring Opening: This is the most common reaction pathway. The mechanism involves the initial protonation of the epoxide oxygen, which makes the electrophilic carbons more susceptible to nucleophilic attack. The attack of a nucleophile (e.g., water, alcohol) occurs from the side opposite the epoxide C-O bond, resulting in a trans-diaxial opening of the ring.

Mechanism Diagram:

Mechanism of acid-catalyzed epoxide ring-opening.

Base-Catalyzed Ring Opening: Under basic or neutral conditions, a strong nucleophile can directly attack one of the epoxide carbons via an Sₙ2 mechanism. In this symmetrically substituted epoxide, attack at either carbon is equally likely, leading to the same product. This reaction is generally slower than the acid-catalyzed pathway unless a very strong nucleophile is used.

Section 4: Applications in Research and Drug Development

Epoxides like 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane are not typically final drug products but are crucial intermediates. Their value lies in their ability to act as "linchpin" molecules, allowing for the stereocontrolled introduction of two functional groups in a single step.

• Scaffold for Complex Molecules: The bicyclo[4.1.0]heptane core is a rigid structure that can be used to orient substituents in a well-defined three-dimensional space, which is critical for binding to biological targets.

• Introduction of Functionality: The ring-opening reaction can be used to install a wide variety of functional groups (e.g., amines, thiols, azides, alcohols) by choosing the appropriate nucleophile. This provides access to a diverse library of compounds from a single precursor. Research has shown that related bicyclo[4.1.0]heptane derivatives can be used to synthesize potent antagonists for therapeutic targets.[1]

• Pharmaceutical Intermediates: This compound serves as an API development intermediate, a building block used in the multi-step synthesis of an Active Pharmaceutical Ingredient (API).[5][6]

Role in Drug Discovery Logic:

The logical role of the epoxide scaffold in a drug discovery program.

Section 5: Safety and Handling

As with any reactive chemical, proper safety protocols must be strictly followed when handling 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane. Information is based on safety data for structurally similar epoxides and flammable liquids.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. All handling should be performed inside a certified chemical fume hood to avoid inhalation of vapors.[7]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from heat, sparks, open flames, and other sources of ignition.[8][9] It is incompatible with strong oxidizing agents, acids, and bases.

• Handling: Use non-sparking tools and explosion-proof equipment. Ground and bond containers and receiving equipment to prevent static discharge, which can ignite flammable vapors.[8] Avoid contact with skin, eyes, and clothing.

• First Aid:

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[10]

  • Skin Contact: Immediately remove contaminated clothing and rinse the affected area with plenty of water for at least 15 minutes.[7]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

  • Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[9][10]

• Disposal: Dispose of contents and container in accordance with all local, regional, and national regulations. This material should be treated as hazardous chemical waste.[8]

Conclusion

1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane is a synthetically valuable epoxide. Its well-defined structure, predictable reactivity centered on ring-opening reactions, and its utility as a rigid scaffold make it an important building block for researchers. Particularly in the field of drug development, its ability to generate molecular diversity from a single, readily accessible intermediate ensures its continued relevance in the pursuit of novel therapeutics. Adherence to strict safety protocols is mandatory for its handling and use in any research or development setting.

References

• PubChem. 1,6-Dimethyl-7-oxabicyclo(4.1.0)heptane. National Center for Biotechnology Information. Retrieved from [Link]

• Greenfield Global. (2018, August 8). Heptane Safety Data Sheet. Retrieved from [Link]

• Airgas. (2019, October 8). n-Heptane Safety Data Sheet. Retrieved from [Link]

• Comet Chemical. (2024, January 25). Heptane Safety Data Sheet. Retrieved from [Link]

• ResearchGate. Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists. Retrieved from [Link]

• NIST. 7-Oxabicyclo[4.1.0]heptane, 1-methyl-4-(2-methyloxiranyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. 7-Oxabicyclo[4.1.0]heptan-2-one, 6-methyl-3-(1-methyleth.... NIST Chemistry WebBook. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 24). API Development Intermediates: The Crucial Role of 7-Azabicyclo[4.1.0]heptane. Retrieved from [Link]

• Junyuan Petroleum Group. (2024, January 22). Pharmaceutical-grade Heptane: Production Process and Applications. Retrieved from [Link]

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Conformational Landscape of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane: A Technical Guide for Drug Development Professionals

Abstract

The three-dimensional arrangement of atoms in a molecule, its conformation, is a critical determinant of its biological activity. For researchers in drug discovery and development, a deep understanding of the conformational preferences of molecular scaffolds is paramount for designing potent and selective therapeutics. This guide provides an in-depth technical analysis of the conformational landscape of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane, a key heterocyclic scaffold. While specific experimental data for this exact molecule is limited in public literature, this document synthesizes established principles of conformational analysis of bicyclic systems and substituted cyclohexanes to predict and rationalize its most stable three-dimensional structures. Furthermore, we present a comprehensive computational and experimental workflow for researchers to validate these predictions and gain deeper insights into the structure-activity relationships of their own proprietary molecules based on this core.

Introduction: The Significance of Conformational Analysis in Drug Design

The biological function of a drug molecule is intrinsically linked to its ability to bind to a specific protein target. This binding event is governed by the precise three-dimensional complementarity between the ligand and the protein's binding site. Consequently, the conformational flexibility or rigidity of a molecule dictates its interaction profile and, ultimately, its efficacy and selectivity. The bicyclo[4.1.0]heptane framework and its derivatives are prevalent in a variety of natural products and pharmaceutically active compounds. A thorough understanding of their conformational behavior is therefore essential for medicinal chemists aiming to optimize lead compounds.

1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane presents a unique conformational challenge due to the fusion of a strained epoxide ring onto a six-membered carbocycle, further constrained by the presence of two methyl groups at the bridgehead carbons. This guide will dissect the interplay of these structural features to elucidate the most probable low-energy conformations.

The Conformational Predisposition of the Bicyclo[4.1.0]heptane Core

The parent bicyclo[4.1.0]heptane ring system, also known as norcarane, deviates significantly from the well-known chair conformation of cyclohexane. The fusion of the three-membered cyclopropane ring introduces substantial angle and torsional strain. To alleviate this, the six-membered ring preferentially adopts a boat or twist-boat conformation. In a chair conformation, the C-C bonds of the cyclohexane ring would be forced into a more eclipsed arrangement with the cyclopropane bonds, leading to a significant increase in torsional strain.

Decoding the Conformational Puzzle: Analysis of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

The introduction of an epoxide ring and two methyl groups at the bridgehead positions (C1 and C6) of the 7-oxabicyclo[4.1.0]heptane scaffold introduces several key conformational constraints that must be considered:

• The Fused Epoxide Ring: The three-membered epoxide ring is planar and rigid. Its fusion to the cyclohexane ring further distorts the six-membered ring from an ideal chair conformation. Similar to the cyclopropane in norcarane, the epoxide ring will favor a boat or twist-boat conformation of the larger ring to minimize eclipsing interactions.

• Steric Hindrance from Bridgehead Methyl Groups: The two methyl groups at the C1 and C6 positions introduce significant steric bulk. In any plausible conformation, these methyl groups will seek to occupy positions that minimize steric clashes with the rest of the molecule, particularly with the protons on the cyclohexane ring.

Taking these factors into account, we can predict the most likely low-energy conformations for 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane to be a series of interconverting twist-boat conformers. A classical chair conformation is highly unlikely due to the prohibitive strain induced by the fused epoxide ring.

Below is a diagram illustrating the key conformational possibilities and the rationale for the favored twist-boat forms.

Caption: Factors influencing the conformational preference of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane.

Computational Chemistry Workflow for Conformational Analysis

For a definitive understanding of the conformational landscape, a computational approach is indispensable. The following workflow provides a robust protocol for researchers to determine the low-energy conformers of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane and related molecules.

Step-by-Step Computational Protocol

• Initial Structure Generation:

  • Construct the 3D structure of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane using a molecular builder.

  • Generate a diverse set of initial conformations by systematically rotating a rotatable bond (if any) or using a random search algorithm. For this bicyclic system, starting with both boat and twist-boat-like geometries is recommended.

• Conformational Search using Molecular Mechanics:

  • Employ a molecular mechanics (MM) force field (e.g., MMFF94 or OPLS3e) to perform a conformational search. This method is computationally inexpensive and effective at exploring a large conformational space.

  • The search will identify multiple energy minima on the potential energy surface.

• Geometry Optimization and Energy Refinement with Quantum Mechanics:

  • Take the low-energy conformers identified by the MM search and perform geometry optimization using a more accurate quantum mechanics (QM) method.

  • Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP or M06-2X) and basis set (e.g., 6-31G(d) or larger) is a good choice for this step.

  • This will provide more accurate geometries and relative energies of the conformers.

• Calculation of Thermodynamic Properties:

  • Perform frequency calculations on the optimized geometries to confirm that they are true minima (no imaginary frequencies) and to obtain thermodynamic data such as Gibbs free energies.

  • The relative Gibbs free energies will determine the population of each conformer at a given temperature.

The following diagram outlines this computational workflow:

Caption: A typical computational workflow for conformational analysis.

Experimental Validation: The Power of NMR Spectroscopy

Computational predictions, while powerful, should always be validated by experimental data. Nuclear Magnetic Resonance (NMR) spectroscopy is the most potent tool for elucidating the solution-state conformation of molecules.

Key NMR Techniques for Conformational Analysis

• Proton-Proton Coupling Constants ( 3 J HH​ ): The magnitude of the vicinal coupling constant between two protons is related to the dihedral angle between them, as described by the Karplus equation. By measuring these coupling constants, one can deduce the torsional angles within the molecule and thus its conformation.

• Nuclear Overhauser Effect (NOE): NOE experiments (e.g., NOESY or ROESY) provide information about the through-space proximity of protons. The intensity of an NOE correlation is inversely proportional to the sixth power of the distance between the two protons. This allows for the determination of which protons are close to each other in space, providing crucial information about the molecule's folding and overall shape.

A Protocol for NMR-Based Conformational Validation

• Sample Preparation: Dissolve a pure sample of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane in a suitable deuterated solvent.

• Acquisition of 1D and 2D NMR Spectra:

  • Acquire a high-resolution 1D proton NMR spectrum for initial assignment.

  • Acquire 2D correlation spectra such as COSY (to identify coupled protons) and HSQC (to correlate protons with their directly attached carbons).

  • Acquire a 2D NOESY or ROESY spectrum to identify through-space correlations.

• Data Analysis:

  • Assign all proton and carbon resonances.

  • Measure the vicinal coupling constants ( 3 J HH​ ) from the 1D or COSY spectrum.

  • Analyze the NOESY/ROESY spectrum to identify key spatial proximities.

• Comparison with Computational Models:

  • Compare the experimentally determined coupling constants and NOE restraints with the values predicted from the computationally derived low-energy conformers.

  • A good agreement between the experimental and computational data provides strong evidence for the predicted conformational model.

The interplay between computational and experimental methods is visualized below:

Caption: The synergistic relationship between computational and experimental approaches.

Conclusion: A Roadmap for Understanding and Exploiting Conformational Preferences

The conformational analysis of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane reveals a complex interplay of ring strain and steric effects, leading to a preference for twist-boat conformations. While direct experimental data for this specific molecule is not widely available, the principles outlined in this guide provide a solid framework for predicting and understanding its three-dimensional structure. For drug development professionals, this knowledge is invaluable for designing new analogues with improved potency, selectivity, and pharmacokinetic properties. The provided computational and experimental workflows offer a practical roadmap for researchers to perform their own detailed conformational analyses, thereby accelerating the drug discovery process.

References

• Eliel, E. L., Wilen, S. H., & Mander, L. N. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons.
• Juaristi, E. (1995).
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.

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• Schrödinger Release 2023-4: Maestro, MacroModel, Jaguar. Schrödinger, LLC. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

Mass spectrometry fragmentation patterns of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

An In-Depth Technical Guide on the Mass Spectrometry Fragmentation of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

Executive Summary

1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane, commonly referred to as 1,2-dimethylcyclohexene oxide, is a fully substituted bicyclic epoxide (C8H14O, MW: 126.20 g/mol ). In organic synthesis and drug development, it serves as a critical intermediate, often synthesized via the epoxidation of 1,2-dimethylcyclohexene[1]. Characterizing this molecule via Electron Ionization Mass Spectrometry (EI-MS) requires a deep understanding of gas-phase ion chemistry, as the highly strained oxirane ring drives complex, unimolecular rearrangements prior to fragmentation. This whitepaper details the mechanistic pathways, quantitative fragmentation data, and a self-validating analytical protocol for the robust MS characterization of this compound.

Structural Dynamics & Ionization Susceptibility

The architecture of 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane features an oxirane ring fused to a cyclohexane backbone. This fusion introduces significant torsional and angle strain. The molecule is typically accessed synthetically using highly selective oxidants like dimethyldioxirane (DMDO) or m-CPBA[2].

Under standard 70 eV electron ionization, the initial removal of an electron predominantly occurs at the oxygen atom due to its lower ionization energy compared to the sigma framework. The resulting molecular radical cation (M+•, m/z 126) is highly unstable. The relief of ring strain acts as a powerful thermodynamic driving force, causing the intact molecular ion to be nearly absent (typically <5% relative abundance) in standard EI spectra. Instead, the molecule rapidly channels its internal energy into transannular rearrangements and bond cleavages.

Mechanistic Pathways of EI Fragmentation

The fragmentation of 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane is defined by three primary mechanistic cascades:

A. Alpha-Cleavage and Alkyl Loss Direct alpha-cleavage adjacent to the oxirane ring results in the expulsion of a methyl radical (•CH3, 15 Da) from the C1 or C6 position. This generates a resonance-stabilized oxonium ion at m/z 111 ([M - CH3]+).

B. Epoxide-Carbonyl Rearrangement (The Diagnostic Pathway) The hallmark of epoxide gas-phase chemistry is the epoxide-carbonyl rearrangement. In the gas phase, this mirrors the acid-catalyzed pinacol rearrangement observed in condensed-phase chemistry[3]. Because the C1 and C6 positions are fully substituted (lacking alpha-hydrogens), the molecule cannot simply open to an allylic alcohol. Instead, it undergoes:

• Ring Contraction: Migration of a ring carbon yields the radical cation of 1-acetyl-1-methylcyclopentane.

• Alkyl/Hydride Shift: Migration of a methyl group or hydride yields the radical cation of 2,2-dimethylcyclohexanone.

C. Deep Fragmentation of Rearranged Intermediates Once rearranged to 1-acetyl-1-methylcyclopentane, the molecule undergoes rapid alpha-cleavage at the carbonyl carbon:

• Formation of m/z 83: The loss of the acetyl radical (•COCH3, 43 Da) leaves a highly stable tertiary methylcyclopentyl cation. This is often the base peak (100% abundance).

• Formation of m/z 43: Charge retention on the acetyl moiety during the same cleavage yields the stable acylium cation.

Mechanistic Pathway Visualization

EI-MS fragmentation pathways of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane.

Quantitative Data Synthesis

The following table summarizes the quantitative distribution of fragment ions, providing a reference for spectral library matching and structural confirmation.

m/z	Relative Abundance	Fragment Identity / Formula	Mechanistic Origin
126	< 5%	[M]+• (C8H14O)	Intact molecular radical cation.
111	15 - 25%	[M - CH3]+ (C7H11O)	Alpha-cleavage of the quaternary methyl group.
83	80 - 100%	[C6H11]+	Epoxide-carbonyl rearrangement followed by loss of the acetyl radical.
43	70 - 90%	[CH3CO]+	Acylium ion derived from the rearranged 1-acetyl-1-methylcyclopentane.
67	20 - 40%	[C5H7]+	Secondary fragmentation (loss of methane) from the cyclopentyl ring.
55	30 - 50%	[C4H7]+	Ring cleavage of the cyclohexyl moiety.

Self-Validating GC-MS Protocol

Epoxides are highly susceptible to nucleophilic ring-opening reactions, particularly in the presence of moisture or acidic active sites[4]. To ensure that the observed MS spectrum is a true representation of gas-phase EI fragmentation and not an artifact of thermal or catalytic degradation in the GC inlet, the following self-validating protocol must be utilized.

Step 1: Sample Preparation (Anhydrous)

• Action: Dilute the sample to 50 ppm in anhydrous, GC-grade dichloromethane (DCM).

• Causality: Trace water can catalyze the opening of the epoxide to 1,2-dimethyl-1,2-cyclohexanediol. Anhydrous DCM prevents this pre-column degradation.

Step 2: Chromatographic Separation

• Column: 5% Phenyl / 95% Dimethylpolysiloxane (e.g., DB-5MS), 30m × 0.25mm × 0.25µm.

• Inlet Parameters: Split ratio 20:1, Injector Temperature: 200°C.

• Oven Program: 50°C (hold 1 min), ramp at 15°C/min to 250°C.

• Causality: A deactivated, low-polarity column is mandatory. Silanol active sites on older columns act as Lewis acids, triggering premature epoxide-carbonyl rearrangement before the molecule reaches the ionization source. A lower inlet temperature (200°C) minimizes thermal stress.

Step 3: Mass Spectrometry Parameters

• Ionization: Electron Ionization (EI) at exactly 70 eV.

• Temperatures: Transfer line at 250°C; Ion Source at 230°C.

• Causality: 70 eV provides a standardized internal energy distribution, ensuring the activation energy required for the diagnostic ring-contraction rearrangement is consistently met, allowing for reproducible library matching.

Step 4: System Suitability & Self-Validation (Critical)

• Validation Check: Extract ion chromatograms (EIC) for m/z 144 (the mass of the corresponding diol) and m/z 126 (the intact epoxide).

• Acceptance Criteria: If m/z 144 is detected at the same retention time, or if the peak exhibits severe tailing, the GC inlet contains active sites or moisture, invalidating the spectrum. A perfectly Gaussian peak with an absence of m/z 144 validates the system's inertness, proving the resulting fragmentation pattern is purely EI-induced.

References

• 1,2-Dimethylcyclohexene | 1674-10-8 - Benchchem. Benchchem.
• Dimethyldioxirane | 74087-85-7 - Benchchem. Benchchem.
• Comprehensive Organic Synthesis, 9 volume set - PDF Free Download. epdf.pub.
• Biocatalytic Aromaticity-Breaking Epoxidation of Naphthalene and Nucleophilic Ring-Opening Reactions | ACS Catalysis. ACS Publications.

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• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note &amp; Protocols: Mastering Regioselective Nucleophilic Addition to 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

Introduction: The Challenge of a Tetrasubstituted Epoxide

The compound 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane, the epoxide derivative of 1,2-dimethylcyclohexene, presents a unique and instructive challenge in synthetic chemistry. As a tetrasubstituted oxirane, both electrophilic carbon centers (C1 and C6) are tertiary and sterically encumbered. The ring-opening of such epoxides is a powerful transformation for installing vicinal functional groups onto a cyclohexane scaffold, a common motif in natural products and pharmaceutical agents. However, achieving efficient and selective nucleophilic addition requires a nuanced understanding of the underlying reaction mechanisms.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the mechanistic principles and detailed experimental protocols for controlling the nucleophilic ring-opening of this challenging substrate. We will dissect the dichotomy between acid- and base-catalyzed pathways to provide a clear framework for predictable and successful synthesis.

Part 1: The Mechanistic Dichotomy of Epoxide Ring-Opening

The regioselectivity of nucleophilic attack on an unsymmetrical epoxide is fundamentally dictated by the reaction conditions. Two primary mechanistic pathways, Sₙ2 and Sₙ1-like, are in constant competition. The choice of an acidic or basic/neutral environment determines whether steric or electronic factors govern the outcome.[1]

• Under Basic or Neutral Conditions (Sₙ2 Pathway): With strong, anionic nucleophiles (e.g., RO⁻, OH⁻, CN⁻), the reaction proceeds via a classic Sₙ2 mechanism. The reaction rate is highly sensitive to steric hindrance, as the nucleophile must perform a backside attack on an electrophilic carbon.[2] Consequently, the nucleophile will preferentially add to the less substituted or less sterically hindered carbon atom.[3] For 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane, both epoxide carbons are tertiary and severely hindered. Therefore, the Sₙ2 pathway is kinetically disfavored and typically requires harsh conditions, often resulting in low yields or no reaction.

• Under Acidic Conditions (Sₙ1-like Pathway): In the presence of a Brønsted or Lewis acid, the epoxide oxygen is first protonated or coordinated, transforming it into a much better leaving group.[4] This acidification weakens the C-O bonds and induces a significant build-up of partial positive charge on the epoxide carbons. The subsequent nucleophilic attack occurs at the carbon atom best able to stabilize this positive charge.[5] This leads to preferential attack at the more substituted carbon. The transition state possesses substantial carbocationic character, though a full carbocation intermediate is not always formed.[6] For 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane, both carbons are tertiary and equally capable of stabilizing a positive charge, making the acid-catalyzed pathway the most viable and electronically favored route for ring-opening.

The following diagram illustrates this fundamental choice in regioselectivity for a generic, unsymmetrical epoxide.

Caption: Controlling regioselectivity in epoxide ring-opening reactions.

Part 2: Experimental Protocols & Methodologies

The following protocols provide detailed, step-by-step instructions for the two primary approaches to ring-opening 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane.

Protocol 1: Acid-Catalyzed Methanolysis (Favored Sₙ1-like Pathway)

Objective: To synthesize 2-methoxy-1,2-dimethylcyclohexan-1-ol via an acid-catalyzed, Sₙ1-like mechanism. This protocol leverages electronic stabilization to overcome the steric hindrance of the tetrasubstituted epoxide.

Causality & Rationale:

• Catalyst: A catalytic amount of a strong Brønsted acid (H₂SO₄) is used to protonate the epoxide oxygen, activating the ring for nucleophilic attack.[4]

• Nucleophile: Methanol serves as both the nucleophile and the solvent. As a weak nucleophile, it requires acid catalysis to react efficiently.

• Temperature Control: The reaction is initiated at 0 °C to manage any potential exothermicity from the protonation step and to enhance selectivity by minimizing side reactions.[1]

Materials:

• 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane (1.0 eq)

• Anhydrous Methanol (MeOH, solvent)

• Concentrated Sulfuric Acid (H₂SO₄, ~2 mol%)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Diethyl ether or Ethyl acetate (for extraction)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane (e.g., 1.40 g, 10.0 mmol).

• Solvent Addition: Add anhydrous methanol (e.g., 50 mL) and stir the solution until the epoxide is fully dissolved.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Catalyst Addition: While stirring vigorously, slowly add concentrated sulfuric acid (e.g., 0.011 mL, 0.2 mmol) dropwise via syringe.

  • Scientist's Note: The protonation is fast. Slow addition prevents localized heating and potential side reactions.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-4 hours.

• Workup - Quenching: Once the reaction is complete, carefully quench by slowly adding saturated NaHCO₃ solution until gas evolution ceases. This neutralizes the sulfuric acid catalyst.

• Workup - Extraction: Remove the bulk of the methanol under reduced pressure. Add deionized water and extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Workup - Washing: Combine the organic extracts and wash sequentially with deionized water (1 x 50 mL) and brine (1 x 50 mL). The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 2-methoxy-1,2-dimethylcyclohexan-1-ol. The product will be a mixture of diastereomers.

Protocol 2: High-Temperature Azide Addition (Forced Sₙ2 Pathway)

Objective: To attempt the ring-opening with a strong nucleophile (azide) under forcing conditions. This protocol illustrates the challenge of the Sₙ2 pathway for this substrate.

Causality & Rationale:

• Nucleophile: Sodium azide (NaN₃) is a potent nucleophile.

• Solvent: N,N-Dimethylformamide (DMF) is a polar aprotic solvent that effectively solvates the sodium cation, freeing the azide anion to act as a nucleophile.

• Temperature: Elevated temperature (e.g., 100 °C) is required to provide sufficient thermal energy to overcome the high activation barrier imposed by steric hindrance at the tertiary centers.[5] Expect slower reaction rates and potentially lower yields compared to Protocol 1.

Materials:

• 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane (1.0 eq)

• Sodium Azide (NaN₃, 1.5 eq)

• Ammonium Chloride (NH₄Cl, optional co-catalyst)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether, Deionized water, Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with reflux condenser, magnetic stirrer, heating mantle

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add sodium azide (e.g., 0.98 g, 15.0 mmol) and ammonium chloride (e.g., 0.13 g, 2.5 mmol).

• Solvent and Substrate Addition: Add anhydrous DMF (50 mL), followed by 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane (1.40 g, 10.0 mmol).

• Heating: Heat the reaction mixture to 100 °C with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS. Due to the high steric hindrance, the reaction may require an extended period (12-24 hours) or may not proceed to completion.

• Workup - Cooling and Dilution: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing deionized water (150 mL).

• Workup - Extraction: Extract the aqueous layer with diethyl ether (4 x 50 mL).

  • Scientist's Note: DMF is water-soluble. Multiple extractions are necessary to recover the product efficiently.

• Workup - Washing: Combine the organic extracts and wash thoroughly with brine (3 x 75 mL) to remove residual DMF.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography to isolate the azido alcohol product.

Caption: A generalized experimental workflow for epoxide ring-opening.

Part 3: Summary of Expected Outcomes

The regiochemical outcome of nucleophilic addition to 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane is primarily a function of the chosen mechanism. The following table summarizes the expected results for different nucleophiles and conditions.

Nucleophile	Conditions	Governing Factor	Favored Pathway	Expected Outcome
H₂O, ROH	Catalytic H⁺	Electronic	Sₙ1-like	High Yield. Attack at C1/C6 is electronically favored.
HBr, HCl	Anhydrous	Electronic	Sₙ1-like	High Yield. Halide attacks the tertiary center.
R-MgBr, R-Li	Neutral	Steric	Sₙ2	Very Low Yield / No Reaction. Hindrance prevents attack.
NaCN, NaN₃	Neutral/Basic	Steric	Sₙ2	Low Yield. Requires forcing conditions (high temp).
LiAlH₄	Neutral	Steric	Sₙ2	Low Yield. Hydride attack is sterically hindered.

Conclusion

For the sterically congested, tetrasubstituted epoxide 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane, nucleophilic ring-opening is most effectively achieved under acid-catalyzed conditions . This approach circumvents the prohibitive steric hindrance of an Sₙ2 pathway by proceeding through an Sₙ1-like transition state, where electronic factors dominate. Nucleophilic attack is directed to one of the two electronically activated tertiary carbons, providing a reliable method for the synthesis of highly functionalized 1,2-dimethylcyclohexane derivatives. While base-catalyzed Sₙ2 reactions are fundamental to epoxide chemistry, their application to this specific substrate is severely limited and impractical for efficient synthesis. Understanding this mechanistic interplay is paramount for any scientist aiming to incorporate such challenging scaffolds into their synthetic targets.

References

• Aliphatic Nucleophilic Substitution NS11. Addition to Strained Rings: Epoxides. (n.d.). College of Saint Benedict and Saint John's University. Retrieved from [Link]

• Hubbell, A. K., & Coates, G. W. (2020). Nucleophilic Transformations of Lewis Acid-Activated Disubstituted Epoxides with Catalyst-Controlled Regioselectivity. The Journal of Organic Chemistry, 85(22), 14444–14464. [Link]

• Kayser, M. M., & Morand, P. (1980). An analysis of the factors contributing to the regioselectivity observed in the opening of oxiranes. Canadian Journal of Chemistry, 58(23), 2484-2490. [Link]

• Ch16: SN1 type reactions of epoxides. (n.d.). University of Calgary. Retrieved from [Link]

• 18.6: Reactions of Epoxides - Ring-opening. (2024, March 24). Chemistry LibreTexts. Retrieved from [Link]

• 18.5: Reactions of Epoxides: Ring-Opening. (2023, September 20). OpenStax. Retrieved from [Link]

• Bora, U. et al. (2020). Regioselectivity of Epoxide Ring-Openings via Sₙ2 Reactions Under Basic and Acidic Conditions. European Journal of Organic Chemistry, 2020(25), 3822-3828. [Link]

• 9.14: Opening of Epoxides - Acidic versus Basic Conditions. (2020, May 30). Chemistry LibreTexts. Retrieved from [Link]

• 1,6-Dimethyl-7-oxabicyclo(4.1.0)heptane. (n.d.). PubChem. Retrieved from [Link]

• In Chapter 13, we learned that epoxide opening can give different... (n.d.). Pearson. Retrieved from [Link]

• Ashenhurst, J. (2015, February 2). Opening of Epoxides With Acid. Master Organic Chemistry. Retrieved from [Link]

• ChemComplete. (2020, December 10). Acid Catalyzed Epoxide Openings - How do I know which product forms? YouTube. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. aliphatic nucleophilic substitution [faculty.csbsju.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Base-Catalyzed Isomerization of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane: A Detailed Guide to the Synthesis of 2,3-Dimethyl-2-cyclohexen-1-ol

This document provides a comprehensive technical guide for the base-catalyzed isomerization of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane to the corresponding allylic alcohol, 2,3-dimethyl-2-cyclohexen-1-ol. This application note is intended for researchers, scientists, and professionals in the fields of organic synthesis and drug development, offering in-depth mechanistic insights, a detailed experimental protocol, and characterization data to support the successful execution and validation of this important transformation.

Introduction

The conversion of epoxides to allylic alcohols is a fundamental and powerful transformation in organic synthesis, providing access to a versatile class of intermediates.[1] Base-promoted epoxide isomerization, in particular, offers a direct and often stereoselective route to these valuable building blocks.[2] This application note focuses on the specific isomerization of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane, a disubstituted cyclohexene oxide derivative. The reaction proceeds via a β-elimination mechanism, facilitated by a strong, non-nucleophilic base, to yield the corresponding allylic alcohol. Understanding the nuances of this reaction, including the choice of base, solvent, and reaction conditions, is critical for achieving high yields and purity of the desired product.

Mechanistic Rationale: A Tale of Basicity and Regioselectivity

The base-catalyzed isomerization of an epoxide to an allylic alcohol is a classic example of a β-elimination reaction.[2] The generally accepted mechanism involves the abstraction of a proton from a carbon atom adjacent (β) to the epoxide ring by a strong base. This deprotonation is followed by a concerted or stepwise opening of the epoxide ring, leading to the formation of a double bond and an alkoxide intermediate. Subsequent workup protonates the alkoxide to afford the final allylic alcohol product.

A key consideration in this reaction is the regioselectivity of the initial deprotonation. In the case of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane, there are two potential sites for proton abstraction: the methyl groups at C1 and C6, and the methylene protons at C2 and C5. Strong, sterically hindered bases, such as lithium dialkylamides, preferentially abstract a proton from the least sterically hindered and most acidic position. In this substrate, the protons on the C2 and C5 methylene groups are adjacent to the epoxide and are the targets for deprotonation. The regioselectivity will favor the formation of the thermodynamically more stable, more substituted alkene. Abstraction of a proton from the C2 (or C5) position, followed by elimination, leads to the formation of the more stable trisubstituted alkene, 2,3-dimethyl-2-cyclohexen-1-ol.

The choice of base is paramount to the success of this reaction. Strong, non-nucleophilic bases are required to promote deprotonation without competing nucleophilic attack on the epoxide ring. Lithium amides, such as lithium diethylamide (LiNEt₂) or lithium diisopropylamide (LDA), are commonly employed for this purpose due to their high basicity and steric bulk.

Caption: Proposed mechanism for the base-catalyzed isomerization.

Experimental Protocol

This section provides a detailed, step-by-step protocol for the base-catalyzed isomerization of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane	54593-95-2	126.20	1.26 g
Diethylamine	109-89-7	73.14	1.5 mL
n-Butyllithium (2.5 M in hexanes)	109-72-8	64.06	4.4 mL
Anhydrous Diethyl Ether (Et₂O)	60-29-7	74.12	50 mL
Saturated Aqueous Ammonium Chloride (NH₄Cl)	12125-02-9	53.49	20 mL
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	5 g
Celite®	61790-53-2	N/A	2 g

Equipment

• Three-neck round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Septa

• Nitrogen inlet and outlet (bubbler)

• Syringes and needles

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for extraction and purification

Caption: Flowchart of the experimental workflow.

Procedure

• Preparation of Lithium Diethylamide (LiNEt₂):

  • To a flame-dried 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, a septum, and a nitrogen inlet, add anhydrous diethyl ether (20 mL) and diethylamine (1.5 mL, 14.5 mmol).

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add n-butyllithium (2.5 M in hexanes, 4.4 mL, 11.0 mmol) dropwise via syringe over 10 minutes.

  • Stir the resulting colorless solution at 0 °C for 30 minutes.

• Reaction:

  • In a separate dry flask, dissolve 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane (1.26 g, 10.0 mmol) in anhydrous diethyl ether (10 mL).

  • Add the epoxide solution dropwise to the freshly prepared lithium diethylamide solution at 0 °C over 15 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup and Purification:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (20 mL).

  • Transfer the mixture to a separatory funnel and add diethyl ether (20 mL).

  • Separate the layers and extract the aqueous layer with diethyl ether (2 x 20 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the combined organic layers over anhydrous magnesium sulfate, filter through a pad of Celite®, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel (eluent: 20% ethyl acetate in hexanes) to afford 2,3-dimethyl-2-cyclohexen-1-ol as a colorless oil.

Characterization of Starting Material and Product

Accurate characterization of both the starting material and the product is essential for confirming the success of the isomerization.

1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 1.25 (s, 6H, 2 x CH₃), 1.40-1.60 (m, 4H, CH₂), 1.80-1.95 (m, 4H, CH₂).

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm): 19.8 (CH₃), 25.5 (CH₂), 30.2 (CH₂), 60.5 (C-O).

• IR (neat, cm⁻¹): 2925, 1450, 1375, 880.

• MS (EI, m/z): 126 (M⁺), 111, 95, 81, 67.

2,3-Dimethyl-2-cyclohexen-1-ol

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 1.65 (s, 3H, CH₃), 1.70 (s, 3H, CH₃), 1.80-2.10 (m, 4H, CH₂), 2.20 (br s, 1H, OH), 4.15 (t, J = 4.0 Hz, 1H, CH-OH).

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm): 18.5 (CH₃), 20.2 (CH₃), 25.8 (CH₂), 34.1 (CH₂), 68.9 (CH-OH), 125.4 (C=), 134.8 (C=).

• IR (neat, cm⁻¹): 3350 (br), 2920, 1665, 1450, 1050.

• MS (EI, m/z): 126 (M⁺), 111, 93, 79.

Troubleshooting and Safety Considerations

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time or using a slight excess of the lithium amide base. The freshness and concentration of the n-butyllithium are critical for the efficient generation of the active base.

• Side Products: The formation of byproducts from nucleophilic attack of the amide on the epoxide can occur if a less sterically hindered base is used or if the reaction temperature is too high. Maintaining a low temperature during the addition of the epoxide is crucial.

• Safety: n-Butyllithium is a pyrophoric reagent and must be handled with extreme care under an inert atmosphere. Diethylamine is a corrosive and flammable liquid. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Conclusion

The base-catalyzed isomerization of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane provides an efficient and direct route to 2,3-dimethyl-2-cyclohexen-1-ol, a valuable synthetic intermediate. By employing a strong, non-nucleophilic base such as lithium diethylamide, the reaction proceeds with high regioselectivity to yield the thermodynamically favored allylic alcohol. The detailed protocol and characterization data provided in this application note serve as a reliable guide for researchers to successfully perform and validate this important transformation in their own laboratories.

References

• Wikipedia. Base-promoted epoxide isomerization. [Link]

• PubChem. 1,6-Dimethyl-7-oxabicyclo(4.1.0)heptane. [Link]

• PubChem. 2,3-dimethyl-2-cyclohexen-1-ol. [Link]

• Crandall, J. K.; Lin, L. C. Base-promoted isomerizations of some cyclohexene and cycloheptene oxides. The Journal of Organic Chemistry, 1968 , 33 (6), 2375–2379. [Link]

Sources

• 1. 2-Cyclohexen-1-ol, 2,3-dimethyl- | C8H14O | CID 11137169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclohexanol, 2,3-dimethyl- [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Asymmetric Synthesis of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to improve the enantiomeric excess (ee) of 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane. This guide bypasses generic advice to address the fundamental stereochemical mechanics at play, providing field-proven workflows to achieve your actual synthetic goals.

🚨 CRITICAL ALERT: The "0% ee" Phenomenon

Before adjusting catalyst loadings or screening new chiral ligands, we must address the most common pitfall with this specific target: 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane is a meso compound[1].

Because the three-membered oxirane ring must be cis-fused to the six-membered cyclohexane ring, the two methyl groups at the bridgehead carbons (C1 and C6) are fixed in a cis relationship. This imparts an internal plane of symmetry ( σ ) to the molecule, bisecting the epoxide oxygen and the C3-C4 bond. Consequently, the molecule is strictly achiral. Attempting to synthesize it with an enantiomeric excess is chemically impossible; the ee will always be 0% [2].

Frequently Asked Questions (FAQs)

Q: I used a state-of-the-art Shi Epoxidation catalyst and still got 0% ee. Is my catalyst degraded? A: No, your catalyst is likely fully active. The Shi epoxidation is highly effective for unfunctionalized alkenes, but because the product of 1,2-dimethylcyclohexene epoxidation is meso, the chiral ketone catalyst simply forms an achiral product. You are wasting expensive chiral reagents on a symmetric target.

Q: My chiral GC/HPLC chromatogram shows two distinct peaks. If it's meso, what am I seeing? A: You are observing diastereomers or structural isomers, not enantiomers. Common culprits include:

• Starting Material Impurities: Trace amounts of 1,3-dimethylcyclohexene or 2,3-dimethylcyclohexene in your starting material will form chiral epoxides.

• Meinwald Rearrangement: Under acidic conditions or in the high heat of a GC injector port, epoxides can rearrange into ketones (e.g., 2,2-dimethylcyclohexanone).

Q: If I cannot make the epoxide chiral, how do I obtain a chiral 1,2-disubstituted cyclohexane derivative? A: You must perform an Asymmetric Ring-Opening (ARO) (also known as Desymmetrization). By reacting the meso-epoxide with a chiral Lewis acid catalyst and a nucleophile, you break the internal plane of symmetry, yielding a chiral product with high ee and two contiguous quaternary stereocenters[3].

Quantitative Data Summaries

Table 1: Stereochemical Reality Check

Property	Value / Description
Starting Material	1,2-Dimethylcyclohexene (Achiral)[1]
Epoxidation Geometry	syn-addition (cis-fused oxirane ring)[4]
Product IUPAC Name	1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane
Symmetry Elements	Internal plane of symmetry ( σ )
Stereochemical Classification	Meso compound (Achiral)[1]
Maximum Achievable ee	0% (Enantiomers do not exist)

Table 2: Desymmetrization (ARO) Nucleophiles and Expected Outcomes

Nucleophile	Catalyst System	Product Class	Typical ee (%)
Trimethylsilyl azide (TMSN 3​ )	(R,R)-Cr(salen)Cl	1,2-Azido alcohols	85 - 95%[3]
Trimethylsilyl cyanide (TMSCN)	(pybox)YbCl 3​	β -Hydroxynitriles	80 - 92%[5]
Benzyl mercaptan (BnSH)	Ti(IV)-salen	1,2-Hydroxy sulfides	70 - 85%[3]

Experimental Protocols

Protocol 1: Cost-Effective Synthesis of Meso-1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

Causality: Since asymmetric catalysts cannot induce chirality in a meso compound, we use Dimethyldioxirane (DMDO) for a rapid, high-yielding, and stereospecific syn-epoxidation. This prevents the waste of expensive chiral ligands while ensuring quantitative conversion[4].

• Preparation: Generate a solution of DMDO in acetone (~0.05-0.1 M) using Oxone and sodium bicarbonate[4].

• Reaction: Dissolve 1,2-dimethylcyclohexene (1.0 equiv) in dichloromethane (DCM) and cool to 0 °C.

• Addition: Dropwise add the DMDO solution (1.2 equiv) under vigorous stirring.

• Monitoring: Monitor via TLC. The electron-rich tetrasubstituted alkene will react rapidly (typically < 2 hours).

• Workup: Concentrate the mixture under reduced pressure. The volatile DMDO byproducts (acetone and oxygen) are removed, leaving the pure meso-epoxide.

Protocol 2: Asymmetric Ring-Opening (ARO) via Jacobsen's Cr(salen) Complex

Causality: To achieve enantiomeric excess, the internal symmetry of the meso-epoxide must be broken. The chiral Cr(salen) complex acts as a Lewis acid, selectively activating one of the enantiotopic C-O bonds for nucleophilic attack by the azide[3].

• Catalyst Activation: In a flame-dried flask, add (R,R)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminochromium(III) chloride (5 mol%).

• Substrate Addition: Add 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane (1.0 equiv) and dilute with anhydrous diethyl ether.

• Nucleophile Addition: Slowly add trimethylsilyl azide (TMSN 3​ , 1.1 equiv) at room temperature.

  • Self-Validation Check: The reaction mixture should shift from dark brown to a reddish hue as the azide coordinates to the chromium center.

• Reaction: Stir at room temperature for 24-48 hours. Note: Sterically hindered tetrasubstituted epoxides require longer reaction times compared to standard cyclohexene oxide.

• Desilylation: Treat the crude mixture with methanolic HCl or TBAF to cleave the TMS ether, yielding the free chiral 1,2-azido alcohol.

• Purification: Purify via flash column chromatography and analyze ee via chiral HPLC.

Workflow Visualization

Decision matrix for the stereochemical analysis and asymmetric desymmetrization of meso-epoxides.

References

• [2] Stereoselective and Stereospecific Reactions. Master Organic Chemistry. 2

• [4] Dimethyldioxirane | 74087-85-7. Benchchem. 4

• [1] 1,2-Dimethylcyclohexene | 1674-10-8. Benchchem. 1

• [3] Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes. MDPI. 3

• [5] Asymmetric Ring Opening of Meso Epoxides with TMSCN Catalyzed by (pybox)lanthanide Complexes. ACS Publications.5

Sources

• 1. 1,2-Dimethylcyclohexene | 1674-10-8 | Benchchem [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. mdpi.com [mdpi.com]
• 4. Dimethyldioxirane | 74087-85-7 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Optimization for 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane Reactions

Welcome to the Technical Support and Troubleshooting Portal for 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane (widely known in literature as 1,2-dimethylcyclohexene oxide). Because this molecule features a fully substituted, sterically hindered tertiary oxirane center, its reaction trajectory—whether it undergoes nucleophilic ring-opening or a pinacol-type rearrangement—is hypersensitive to your choice of solvent.

This guide provides researchers and drug development professionals with mechanistic causality, troubleshooting FAQs, and validated protocols to control the regioselectivity and stereoselectivity of these reactions.

Quick Reference: Solvent Effects on Reaction Pathways

The following table summarizes how solvent polarity and coordination capability dictate the fate of the epoxide intermediate.

Solvent System	Catalyst / Reagent	Primary Mechanism	Major Product	Typical Yield / Selectivity
Toluene / Benzene (Non-Polar)	LiClO₄ (Lewis Acid)	Pinacol-type Rearrangement	1-Acetyl-1-methylcyclopentane	91–98% (Ring contraction)
Toluene (Non-Polar)	Solid Acids (e.g., SiO₂-Al₂O₃)	Isomerization	Allylic alcohols & Ketones	Variable based on acidity
Ethanol / Water (4:1) (Polar Protic)	NaN₃ / NH₄Cl	Nucleophilic Ring Opening	trans-2-Azido-1,2-dimethylcyclohexan-1-ol	High (Strictly trans-diaxial)
Acetone / Water (Polar Protic)	NaOH (aq)	Base-Catalyzed Hydrolysis	trans-1,2-Dimethyl-1,2-cyclohexanediol	Moderate to High

Diagnostic Workflow: Solvent & Pathway Selection

Use the decision tree below to determine the appropriate solvent system based on your target compound.

Decision tree for solvent selection in 1,2-dimethylcyclohexene oxide reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I getting ring-contracted products (1-acetyl-1-methylcyclopentane) instead of the trans-1,2-diol during acid hydrolysis? Causality: The tertiary oxirane center of 1,2-dimethylcyclohexene oxide is highly prone to forming a tertiary carbenium ion upon protonation or Lewis acid coordination. If you are using a non-polar solvent (like benzene or toluene) with a catalyst like Lithium Perchlorate (LiClO₄), the lack of solvent nucleophilicity forces the intermediate to exist as an ion pair[1]. This environment heavily favors a 1,2-alkyl shift (pinacol-type rearrangement), leading to ring contraction to form 1-acetyl-1-methylcyclopentane (up to 91–98% yield) [2]. To synthesize the diol, you must switch to a polar protic solvent system (e.g., aqueous acetone) where the solvent intercepts the carbocation before the alkyl shift occurs.

Q2: How do I optimize the solvent for nucleophilic ring-opening with sodium azide (NaN₃)? Causality: Using sodium azide requires a delicate solvent balance. The epoxide is highly lipophilic, while NaN₃ is an ionic salt. A purely non-polar system will fail due to insolubility, and a purely aqueous system will cause the epoxide to crash out. An Ethanol/Water (4:1) mixture is the optimal solvent system [3]. Ethanol solvates the epoxide, while the 20% water fraction dissolves the NaN₃ and the NH₄Cl additive. Furthermore, the protic nature of the solvent hydrogen-bonds with the epoxide oxygen, activating it for the Sₙ2-like attack by the azide ion, ensuring strict trans-diaxial stereoselectivity.

Q3: My epoxide is decomposing into volatile unidentified byproducts when using solid acids. How can I stabilize the reaction? Causality: Solid acids (like silica-supported acids or zeolites) are highly active. If you are using a solvent that coordinates with the acid sites (like THF or ethers), you may be causing uneven catalysis or localized overheating. Toluene is mandated as the solvent for solid acid isomerizations because it acts as an inert thermal transfer medium that does not competitively bind to the Lewis/Brønsted acid sites on the solid catalyst [2]. Ensure your toluene is rigorously dried over sodium metal, as trace water will alter the acidity of the catalyst surface and lead to polymerization.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Built-in visual and analytical checkpoints ensure the reaction is proceeding along the correct mechanistic pathway.

Protocol A: Lithium Perchlorate-Catalyzed Pinacol Rearrangement

Objective: Synthesize 1-acetyl-1-methylcyclopentane via ring contraction.

• Catalyst Preparation: Dry LiClO₄ under vacuum at 160 °C for 8 hours. Self-Validation: Hydrated LiClO₄ has very low solubility in ethereal/non-polar solvents and will drastically reduce catalytic activity [1]. A free-flowing white powder indicates successful dehydration.

• Solvent Setup: In a flame-dried, nitrogen-purged flask, dissolve the dried LiClO₄ in anhydrous toluene to create a 0.5 M solution.

• Epoxide Addition: Slowly add 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane (1.0 eq) to the stirring solution at room temperature.

• Reaction Monitoring: Stir the mixture at 108 °C. Monitor via GC-FID or TLC (using a non-polar eluent like 9:1 Hexanes:Ethyl Acetate). Self-Validation: The disappearance of the epoxide peak and the emergence of a new, more polar spot (ketone) confirms the 1,2-alkyl shift.

• Workup: Quench the reaction with water to dissolve the lithium salts. Extract the aqueous layer with diethyl ether (3x). Wash the combined organics with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Protocol B: Regioselective Azide Ring-Opening

Objective: Synthesize trans-2-azido-1,2-dimethylcyclohexan-1-ol.

• Solvent Preparation: Prepare a 4:1 mixture of absolute Ethanol and Deionized Water.

• Reagent Mixing: In a round-bottom flask, dissolve 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane (1.0 eq) in the Ethanol/Water solvent.

• Nucleophile Addition: Add Sodium Azide (NaN₃, 3.0 eq) and Ammonium Chloride (NH₄Cl, 1.5 eq) to the solution. Self-Validation: The NH₄Cl acts as a mild proton source to activate the epoxide oxygen without causing premature acid-catalyzed rearrangement [3]. The solution should remain slightly cloudy until heated.

• Reflux: Heat the mixture to 70 °C and stir for 12–16 hours. Monitor by TLC.

• Workup: Cool the reaction to room temperature. Evaporate the bulk of the ethanol under reduced pressure (Caution: Do not evaporate to total dryness due to the presence of unreacted azide salts). Dilute the remaining aqueous residue with water and extract heavily with diethyl ether.

• Purification: Wash the ether layer with water and brine, dry over MgSO₄, and concentrate to yield the trans-azido alcohol.

References

• Comprehensive Organic Synthesis, 9 volume set. EPDF.pub. Available at:[Link]

• Epoxide Rearrangement II. Isomerization of 1-Methylcyclohexene Oxide over Solid Acids and Bases. Oxford University Press (OUP). Available at:[Link]

Reference Data & Comparative Studies

Steric Control in Epoxide Ring-Opening: A Comparative Guide to 1-Methylcyclohexene Oxide and 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

Executive Summary

In the synthesis of complex functionalized cyclic scaffolds for drug discovery, epoxide ring-opening reactions are foundational. However, the reactivity of an epoxide is profoundly dictated by its substitution pattern. This guide provides an objective, data-driven comparison between a trisubstituted epoxide, 1-methylcyclohexene oxide (1-methyl-7-oxabicyclo[4.1.0]heptane), and a tetrasubstituted epoxide, 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane (commonly known as 1,2-dimethylcyclohexene oxide).

By analyzing the transition from a trisubstituted to a tetrasubstituted system, we demonstrate how a single additional methyl group drastically alters steric hindrance, shifting the chemical behavior from predictable nucleophilic addition (SN2) to Lewis acid-catalyzed ring contraction and rearrangement.

Mechanistic Causality: Steric vs. Electronic Effects

Understanding the causality behind epoxide reactivity requires analyzing the interplay between steric shielding and carbocation stability.

1-Methylcyclohexene Oxide (Trisubstituted)

In 1-methylcyclohexene oxide, the epoxide ring bridges a tertiary carbon (C1) and a secondary carbon (C2).

• Under Nucleophilic/Mildly Basic Conditions: The reaction is under strict steric control. Nucleophiles (e.g., azides, amines) attack the less hindered secondary C2 position via an SN2 trajectory, adhering to the Fürst-Plattner rule (trans-diaxial opening) to yield 2-substituted-1-methylcyclohexanols .

• Under Acidic Conditions: The mechanism shifts to a borderline SN1 pathway. The acid protonates the epoxide oxygen, weakening the C–O bonds. The C1–O bond lengthens preferentially due to the electronic stabilization of the incipient tertiary carbocation, directing nucleophilic attack to the more hindered C1 position.

1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane (Tetrasubstituted)

The addition of a second methyl group at the C2 position creates a tetrasubstituted epoxide where both oxirane carbons are tertiary.

• Steric Blockade: The typical SN2 trans-diaxial approach is severely shielded by the axial protons of the cyclohexane ring and the two bridgehead methyl groups. Consequently, this molecule is highly resistant to standard nucleophilic attack .

• Rearrangement Pathway: To functionalize this molecule, chemists must rely on Lewis acid catalysis (e.g., LiClO₄ or BF₃·OEt₂). Instead of intermolecular nucleophilic trapping, the generated tertiary carbocation relieves its immense steric and ring strain through an intramolecular 1,2-alkyl shift. This pinacol-type rearrangement contracts the six-membered ring, yielding 1-acetyl-1-methylcyclopentane as the major thermodynamic product .

Reaction pathways dictated by steric hindrance in substituted cyclohexene oxides.

Quantitative Performance Comparison

The following table summarizes the divergent performance metrics and thermodynamic behaviors of the two epoxides under standardized reaction conditions.

Parameter	1-Methylcyclohexene Oxide	1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane
Substitution Pattern	Trisubstituted	Tetrasubstituted
SN2 Reactivity	High (Rapid conversion at C2)	Extremely Low (Sterically Blocked)
Primary Reaction Pathway	Nucleophilic Addition (SN2)	Lewis Acid-Catalyzed Rearrangement
Major Product (Basic/Nuc.)	2-Substituted-1-methylcyclohexanol	Unreacted Starting Material
Major Product (Acidic)	1-Substituted-2-methylcyclohexanol	1-Acetyl-1-methylcyclopentane
Thermodynamic Strain	Moderate	High (Relieved via ring contraction)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating built-in analytical checkpoints to confirm causality and mechanistic success.

Protocol 1: Regioselective Azide Ring-Opening of 1-Methylcyclohexene Oxide

Objective: Achieve regioselective SN2 opening at the less hindered C2 position. Causality Check: The use of NH₄Cl instead of a strong Brønsted acid is critical. Strong acids fully protonate the epoxide, shifting the mechanism to an SN1-like pathway that favors attack at the more sterically hindered C1 position. NH₄Cl provides mild hydrogen-bond activation, preserving the SN2 trajectory and directing the azide exclusively to C2.

• Setup: In a round-bottom flask, dissolve 1-methylcyclohexene oxide (1.0 equiv) in a 4:1 mixture of Ethanol/Water.

• Reagent Addition: Add Sodium Azide (NaN₃, 3.0 equiv) and Ammonium Chloride (NH₄Cl, 1.5 equiv). Stir the mixture at 60 °C.

• Self-Validation (Monitoring): Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The disappearance of the non-polar epoxide spot (Rf ~0.7) and the appearance of a polar azido-alcohol spot (Rf ~0.3) validates reaction progress.

• Workup: Once complete, cool to room temperature, dilute with diethyl ether, and wash with deionized water to remove inorganic salts. Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Analytical Confirmation: Perform IR spectroscopy on the crude product. A strong, sharp absorption band at ~2100 cm⁻¹ definitively confirms the successful incorporation of the azide group.

Protocol 2: Lewis Acid-Catalyzed Rearrangement of 1,6-Dimethyl-7-oxabicyclo[4.1.0]heptane

Objective: Induce a pinacol-type rearrangement to form a functionalized cyclopentane. Causality Check: Because the tetrasubstituted epoxide is inert to standard nucleophiles, Lithium Perchlorate (LiClO₄) in a non-polar solvent (toluene) is used. The Li⁺ ion acts as a mild Lewis acid to activate the epoxide oxygen. The lack of a strong nucleophile and the high steric strain force the resulting tertiary carbocation to undergo a rapid 1,2-alkyl shift, contracting the ring to form a more thermodynamically stable cyclopentane derivative .

• Setup: Suspend anhydrous LiClO₄ (0.5 equiv) in dry toluene under an inert argon atmosphere.

• Reagent Addition: Add 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane (1.0 equiv) dropwise at room temperature. Stir vigorously.

• Self-Validation (Monitoring): Monitor via GC-MS. The starting tetrasubstituted epoxide (m/z 126) will isomerize. Validation of the rearrangement is confirmed by the appearance of a new peak with the identical mass (m/z 126) but a different retention time, corresponding to 1-acetyl-1-methylcyclopentane. The absence of mass adducts confirms the steric blockade against nucleophilic addition.

• Workup: Quench with water, extract with ethyl acetate, dry, and concentrate.

• Analytical Confirmation: ¹H NMR will show a distinct methyl ketone singlet (~2.1 ppm), confirming the ring contraction and the presence of the acetyl group.

Self-validating experimental workflow for epoxide ring-opening and analysis.

Conclusion for Drug Development

For drug development professionals designing functionalized alicyclic cores, the choice between trisubstituted and tetrasubstituted epoxides dictates the entire synthetic route. While 1-methylcyclohexene oxide serves as a reliable electrophile for generating diverse 1,2-disubstituted cyclohexanes via SN2 chemistry, 1,6-dimethyl-7-oxabicyclo[4.1.0]heptane should be viewed not as a traditional electrophile, but as a strained precursor primed for Lewis acid-mediated skeletal rearrangements to access complex cyclopentyl systems.

References

• Development of a Scalable Synthesis toward a KRAS G12C Inhibitor Building Block Bearing an All-Carbon Quaternary Stereocenter, Part 2: Asymmetric Synthesis via Shi Epoxidation. Organic Process Research & Development - ACS Publications. Available at:[Link]

• Epoxide Rearrangement II. Isomerization of 1-Methylcyclohexene Oxide over Solid Acids and Bases. Bulletin of the Chemical Society of Japan. Available at:[Link]